Cas no 148941-98-4 (3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride)

• Product Name: 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride
• CAS No: 148941-98-4
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD11036179
• CID: 1095673
• PubChem ID: 22987878
• Update Time: 2025-10-29

3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenoxy)propan-1-aminehydrochloride
• 3-(4-FLUOROPHENOXY)PROPAN-1-AMINE HYDROCHLORIDE
• 1-(3-aminopropoxy)-4-Fluorobenzene hydrochloride
• 3-(4-Fluorophenoxy)propan-1-amine--hydrogen chloride (1/1)
• QJTWPLYVKQTBOY-UHFFFAOYSA-N
• 3-(4-fluorophenoxy)propan-1-amine;hydrochloride
• AMY4734
• NS-02198
• 3-(4-fluorophenoxy)propan-1-amine hcl
• MFCD11036179
• DTXSID40629350
• 148941-98-4
• 3-(4-Fluorophenoxy)propan-1-amine, HCl
• SCHEMBL4377848
• SB77913
• AKOS015945976
• 3-(4-fluorophenoxy)-propan-1-amine hydrochloride
• 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride

• MDL： MFCD11036179
• Inchi： 1S/C9H12FNO.ClH/c10-8-2-4-9(5-3-8)12-7-1-6-11;/h2-5H,1,6-7,11H2;1H
• InChI Key： QJTWPLYVKQTBOY-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)OCCCN

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride

Comprehensive Guide to 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride (CAS No. 148941-98-4)

3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride (CAS No. 148941-98-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as 4-Fluorophenoxypropylamine Hydrochloride, is a derivative of phenoxypropylamine with a fluorine substituent, which enhances its reactivity and potential applications. Researchers and industry professionals frequently search for 148941-98-4 uses, 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride synthesis, and 4-Fluorophenoxypropylamine Hydrochloride properties, reflecting its growing importance in scientific and industrial contexts.

The molecular structure of 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride includes a fluorinated aromatic ring linked to a propylamine chain, which is protonated as a hydrochloride salt. This unique configuration contributes to its solubility in polar solvents and stability under various conditions. The presence of the fluorine atom, a key feature of fluorinated organic compounds, often improves bioavailability and metabolic stability, making this compound a valuable intermediate in drug development. Searches for fluorophenoxy derivatives in medicine and amine hydrochloride applications highlight its relevance in modern pharmacology.

One of the primary applications of 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride is in the synthesis of active pharmaceutical ingredients (APIs). Its role as a building block in the creation of central nervous system (CNS) drugs and cardiovascular agents has been widely documented. The compound's ability to act as a precursor for neurotransmitter analogs and receptor modulators makes it indispensable in medicinal chemistry. Recent trends show increased interest in 148941-98-4 in drug discovery and fluorinated amines in therapeutics, underscoring its potential in addressing unmet medical needs.

In addition to its pharmaceutical applications, 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride is also utilized in agrochemical research. The fluorine atom's electronegativity enhances the compound's interaction with biological targets, making it a candidate for developing pesticides and herbicides. Queries such as fluorophenoxy compounds in agriculture and amine hydrochlorides in crop protection reflect the compound's versatility beyond human health. Its stability and reactivity under environmental conditions are key factors driving its adoption in this sector.

The synthesis of 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride typically involves the reaction of 4-fluorophenol with 3-chloropropan-1-amine, followed by hydrochloric acid treatment to form the hydrochloride salt. This process, often searched as 148941-98-4 synthesis method, requires precise control of reaction conditions to ensure high yield and purity. Advances in green chemistry have also prompted interest in sustainable synthesis of fluorophenoxy amines, aligning with global efforts to reduce the environmental impact of chemical production.

Market dynamics for 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride are influenced by the growing demand for fluorinated compounds in life sciences. The compound's niche applications and limited suppliers contribute to its premium pricing. Searches for 148941-98-4 suppliers and bulk 4-Fluorophenoxypropylamine Hydrochloride indicate a robust market, particularly in regions with strong pharmaceutical and agrochemical industries. Regulatory compliance and quality standards, often queried as CAS 148941-98-4 specifications, play a critical role in procurement decisions.

Safety and handling of 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride are essential considerations for researchers and manufacturers. While not classified as hazardous under standard regulations, proper storage in cool, dry conditions and the use of personal protective equipment (PPE) are recommended. Information on 148941-98-4 safety data and amine hydrochloride handling is frequently sought to ensure safe laboratory practices. The compound's compatibility with common solvents and reagents is another area of interest, often explored under fluorophenoxyamine solubility and stability studies.

Future prospects for 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride are promising, driven by ongoing research into fluorinated compounds and their applications. Emerging trends such as precision medicine and sustainable agrochemicals are expected to further elevate the compound's significance. Searches for new applications of 148941-98-4 and innovative uses of fluorophenoxy amines reflect the scientific community's curiosity and the compound's potential to contribute to groundbreaking discoveries.

In conclusion, 3-(4-Fluorophenoxy)Propan-1-Amine Hydrochloride (CAS No. 148941-98-4) is a multifaceted compound with wide-ranging applications in pharmaceuticals, agrochemicals, and beyond. Its unique chemical properties, coupled with the growing demand for fluorinated intermediates, position it as a valuable asset in scientific and industrial endeavors. By addressing common queries such as 148941-98-4 properties, synthesis methods, and market trends, this guide aims to provide a comprehensive resource for professionals and researchers interested in this remarkable compound.